Cas no 128782-31-0 (5H-1,4-Dioxepino[5,6-c]pyridine(9CI))

• Product Name: 5H-1,4-Dioxepino[5,6-c]pyridine(9CI)
• CAS No: 128782-31-0
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 1021573
• PubChem ID: 45079926
• Update Time: 2025-04-20

5H-1,4-Dioxepino[5,6-c]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-1,4-Dioxepino[5,6-c]pyridine(9CI)
• 5H-[1,4]dioxepino[5,6-c]pyridine
• DTXSID90663825
• 128782-31-0

• Inchi： 1S/C8H7NO2/c1-2-9-5-8-7(1)6-10-3-4-11-8/h1-5H,6H2
• InChI Key： FLLMWGKEPCMTET-UHFFFAOYSA-N
• SMILES： O1C=COC2C=NC=CC=2C1

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35